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Compound of Interest

Compound Name: 5-Ethoxy-2-fluorophenol

cat. No.: B1612073

An In-depth Technical Guide to 5-Ethoxy-2-fluorophenol: Properties, Synthesis, and
Applications

Introduction

5-Ethoxy-2-fluorophenol is a fluorinated aromatic compound of increasing interest to the
scientific community, particularly those in pharmaceutical research and fine chemical synthesis.
As a substituted phenol, it possesses a unique combination of functional groups—a hydroxyl,
an ethoxy, and a fluorine atom—that impart specific chemical reactivity and physical properties.
The presence of the fluorine atom, in particular, is significant. Fluorine substitution is a widely
employed strategy in medicinal chemistry to modulate a molecule's metabolic stability,
lipophilicity, and binding affinity to biological targets. This guide provides a comprehensive
overview of the chemical properties, potential synthetic routes, analytical methodologies, and
safety considerations for 5-Ethoxy-2-fluorophenol, tailored for researchers and drug
development professionals.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of 5-Ethoxy-2-fluorophenol is the first step in its
effective application. The molecule's structure consists of a benzene ring substituted with a
hydroxyl group at position 1, a fluorine atom at position 2, and an ethoxy group at position 5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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